Cas no 74507-64-5 (Bis(pentamethylcyclopentadienyl)magnesium)

• Product Name: Bis(pentamethylcyclopentadienyl)magnesium
• CAS No: 74507-64-5
• MF: C₂₀H₃₀Mg
• MW: 294.757206439972
• MDL: MFCD00151387
• CID: 90637
• PubChem ID: 24873640
• Update Time: 2024-10-27

Bis(pentamethylcyclopentadienyl)magnesium Chemical and Physical Properties

Names and Identifiers

• Bis(pentamethylcyclopentadienyl)magnesium
• magnesium,1,2,3,4,5-pentamethylcyclopenta-1,3-diene
• PHE-THR-ASP-ASN-TYR-THR-ARG-LEU-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ASN-SER-ILE-LEU-ASN-NH2
• 1,2,3,4,5-pentamethylcyclopentane
• 1,3-Cyclopentadiene,1,2,3,4,5-pentamethyl-,magnesium complex
• decamethylmagnesocene
• Magnesocene,decamethyl
• MgCp2
• Bis(pentamethylcyclopentadienyl)magnesium(II)
• Bis(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)magnesium
• BIS(PENTAMETHYLCYCLOPENTADIENYL)MAGNESIUM, ELEC. GR.: (99.999% MG)
• Bis(pentamethylcyclopentadienyl)magnesium, 99.999% (metals basis)
• BIS(PENTAMETHYLCYCLOPENTADIENYL)-&
• Bis(pentamethylcyclopentadienyl)magnesium,elec.gr.(99.999%-Mg)PURATREM
• Bis(pentamethylcyclopentadienyl)magnesium, elec. gr.
• BIS(1,2,3,4,5-PENTAMETHYLCYCLOPENTA-2,4-DIEN-1-YL)MAGNESIUM
• DB-243161
• 74507-64-5

• MDL： MFCD00151387
• Inchi： 1S/2C10H15.Mg/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;
• InChI Key： LIEOGMBLMOOSAY-UHFFFAOYSA-N
• SMILES： [Mg](C1(C(=C(C)C(C)=C1C)C)C)C1(C(=C(C)C(C)=C1C)C)C

Computed Properties

• Exact Mass: 294.22000
• Monoisotopic Mass: 294.2197926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 72.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Crystals.
• Density: Not available
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 0.00000
• LogP: 5.94400
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Bis(pentamethylcyclopentadienyl)magnesium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H250
• Warning Statement： P222-P231-P422
• Hazardous Material transportation number：UN 2845
• WGK Germany：3
• Hazard Category Code： 17
• Safety Instruction： S16; S36/37/39; S26
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R17
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃